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Abstract

This application note details a robust, stability-indicating reversed-phase high-performance
liquid chromatography (RP-HPLC) method for the accurate quantification of esomeprazole
magnesium hydrate in bulk drug and pharmaceutical dosage forms. The described isocratic
method is simple, precise, and accurate, making it suitable for routine quality control analysis.
The method has been validated in accordance with International Conference on Harmonisation
(ICH) guidelines to ensure reliability and reproducibility.

Introduction

Esomeprazole, the S-isomer of omeprazole, is a proton pump inhibitor that significantly
suppresses gastric acid secretion.[1] It is widely used in the treatment of acid-related
gastrointestinal disorders. Accurate and reliable analytical methods are crucial for the quality
control of esomeprazole magnesium hydrate in pharmaceutical formulations. High-
Performance Liquid Chromatography (HPLC) is the preferred technique for this purpose due to
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its high resolution, sensitivity, and specificity.[2] This document provides a detailed protocol for
a validated RP-HPLC method for the quantification of esomeprazole.

Experimental
Instrumentation and Reagents

e Instrumentation: HPLC system equipped with a UV detector.[3]
e Column: C18 column (e.g., 250 mm x 4.6 mm, 5 pum particle size).[2][3]
e Reagents:

o Esomeprazole Magnesium Hydrate reference standard.

o Methanol (HPLC grade).[1]

o Acetonitrile (HPLC grade).[2][4][5][6][7][8]

o Potassium dihydrogen phosphate (Analytical grade).[9]

o Sodium hydroxide (Analytical grade).

o Deionized water.[1]

Chromatographic Conditions

A summary of the optimized chromatographic conditions is presented in Table 1.
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Parameter Condition

Column C18 (250 mm x 4.6 mm, 5 pm)

Mobile Phase Acetonitrile : Phosphate Buffer (pH 7.0) (60:40,
VIV)[2][6]

Flow Rate 1.0 mL/min[2][3][6]

Detection Wavelength 302 nm[1][2][3][10]

Injection Volume 20 pL[2][4][10]

Column Temperature Ambient[3]

Run Time Approximately 10 minutes[10]

Preparation of Solutions

Phosphate Buffer (pH 7.0): Prepare a solution of potassium dihydrogen phosphate (e.g.,
0.025 M) and adjust the pH to 7.0 using a suitable base like sodium hydroxide.[3]

Mobile Phase: Mix acetonitrile and the prepared phosphate buffer in a 60:40 (v/v) ratio.[2][6]
Degas the mobile phase using ultrasonication before use.[9]

Standard Stock Solution (1000 pg/mL): Accurately weigh 100 mg of esomeprazole
magnesium hydrate reference standard and dissolve it in 100 mL of the mobile phase.[7]

Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the mobile phase to achieve concentrations in the desired linearity range
(e.g., 10-400 pg/mL).[1]

Sample Preparation (from Tablets):
o Weigh and finely powder twenty tablets.

o Transfer a portion of the powder equivalent to 40 mg of esomeprazole into a 100 mL
volumetric flask.[1]

o Add approximately 50 mL of methanol and sonicate to ensure complete dissolution.[1]
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o Dilute to the final volume with methanol.[1]

o Centrifuge the mixture and dilute the supernatant with the mobile phase to a final
concentration within the calibration range.[1]

o Filter the solution through a 0.22 um membrane filter before injection.[1][9]

Method Validation

The developed method was validated according to ICH guidelines for the following parameters:

System Suitability

System suitability parameters are evaluated to ensure the chromatographic system is adequate
for the analysis.

Linearity

The linearity of the method was established by analyzing a series of esomeprazole standard
solutions. The correlation coefficient (r2) should be greater than 0.999.[1]

Accuracy

Accuracy was determined by recovery studies using the standard addition method at different
concentration levels. The percentage recovery should be within an acceptable range.[4]

Precision

Precision was evaluated by performing replicate injections of the standard solution
(repeatability) and on different days (intermediate precision). The relative standard deviation
(RSD) should be less than 2%.[1]

Limit of Detection (LOD) and Limit of Quantification

(LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope
of the calibration curve.
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Robusthess

The robustness of the method was assessed by making small, deliberate variations in method

parameters such as mobile phase composition, flow rate, and pH.[4]

Specificity (Forced Degradation)

Forced degradation studies were performed to demonstrate the stability-indicating nature of the
method. Esomeprazole was subjected to stress conditions including acid, base, oxidation,
thermal, and photolytic degradation.[11][12] The method should be able to separate the
esomeprazole peak from any degradation products. Esomeprazole is known to be particularly
sensitive to acidic conditions.[11][13]

Results

The quantitative results of the method validation are summarized in the following tables.

Table 2: Linearity and Range

Parameter Result
Linearity Range 10 - 400 pg/mL[1]
Correlation Coefficient (r?) > 0.999[1]

Table 3: Accuracy (Recovery Studies)

Concentration Level Mean Recovery (%) % RSD
80% 99.56 - 99.90[1] <2.0
100% 99.56 - 99.90[1] <20
120% 99.56 - 99.90[1] <20

Table 4: Precision
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Precision Type % RSD
Repeatability 0.34 - 1.03[1]
Intermediate Precision 0.62[1]

Table 5: LOD and LOQ

Parameter Result (pg/mL)
LOD 0.0001
LOQ 0.0004
Table 6: Forced Degradation Summary
Stress Condition Observation

Acid Hydrolysis (0.1N HCI)

Significant degradation observed.[11]

Base Hydrolysis (0.1N NaOH)

Mild degradation observed.[11]

Oxidative (3% H202)

Mild degradation observed.[11]

Thermal Degradation

Stable.

Photolytic Degradation

Mild degradation observed.

Experimental Workflow

The overall workflow for the quantification of esomeprazole magnesium hydrate is depicted

in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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